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Compound of Interest

Compound Name:
1-Bromo-4-isobutyl-2-

nitrobenzene

Cat. No.: B090021 Get Quote

CAS Number: 1242336-57-7

This technical guide serves to provide an overview of 1-Bromo-4-isobutyl-2-nitrobenzene. It

is intended for researchers, scientists, and professionals in drug development and chemical

synthesis.

Chemical Identity
Compound Name: 1-Bromo-4-isobutyl-2-nitrobenzene

Identifier Value

CAS Number 1242336-57-7[1][2][3][4][5]

Molecular Formula C₁₀H₁₂BrNO₂

IUPAC Name 1-Bromo-4-isobutyl-2-nitrobenzene

Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of 1-Bromo-4-isobutyl-2-
nitrobenzene, such as melting point, boiling point, and solubility, are not readily available in

publicly accessible literature. Chemical supplier websites confirm its existence and CAS

number but do not provide specific property data.[1][2][3][4]
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Synthesis and Reactivity
Specific, detailed experimental protocols for the synthesis of 1-Bromo-4-isobutyl-2-
nitrobenzene are not extensively documented in the available literature. However, a potential

synthetic pathway can be inferred from general organic chemistry principles for the synthesis of

substituted nitrobenzenes. A plausible route could involve the nitration of 1-bromo-4-

isobutylbenzene.

The order of substitution is crucial to achieve the desired isomer. The isobutyl group is an

ortho-, para-director, while the bromo group is also an ortho-, para-director. The directing

effects of these groups would need to be carefully considered in a synthetic strategy.

A generalized logical workflow for a potential synthesis is outlined below.

Potential Synthetic Logic for 1-Bromo-4-isobutyl-2-nitrobenzene

Route A: Nitration of 1-Bromo-4-isobutylbenzene Route B: Bromination of 1-Isobutyl-3-nitrobenzene (less likely)
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Caption: Potential synthetic pathways for 1-Bromo-4-isobutyl-2-nitrobenzene.

Applications and Uses
While specific applications for 1-Bromo-4-isobutyl-2-nitrobenzene are not widely reported, it

is listed as a precursor to 1-isobutyl-4-nitrobenzene (CAS No: 10342-60-6).[6] This suggests its

utility as a chemical intermediate in organic synthesis. The bromine atom can be removed

through various dehalogenation reactions, implying that 1-Bromo-4-isobutyl-2-nitrobenzene
may serve as a starting material for other substituted nitrobenzenes.

The general class of bromonitrobenzenes are versatile intermediates in the synthesis of

pharmaceuticals, agrochemicals, and dyes due to the presence of two reactive sites: the nitro

group, which can be reduced to an amine, and the bromo group, which can participate in cross-

coupling reactions.[7]

Safety and Handling
Detailed toxicological and safety data specific to 1-Bromo-4-isobutyl-2-nitrobenzene are not

available. However, for the general class of nitrobromobenzenes, the following hazards are

noted and should be considered as potential risks:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[8][9][10]

Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[8][9][10]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[11]

Environmental Hazards: May be toxic to aquatic life with long-lasting effects.[11]

Recommended Handling Procedures:

Use in a well-ventilated area, preferably under a chemical fume hood.[8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[8]

Avoid breathing dust, fumes, or vapors.[8]
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Wash hands thoroughly after handling.

Conclusion
1-Bromo-4-isobutyl-2-nitrobenzene is a chemical compound identified by the CAS number

1242336-57-7. While its existence is confirmed by chemical suppliers, there is a significant lack

of detailed, publicly available scientific literature regarding its specific physical properties,

experimental protocols for its synthesis, and defined applications. It is likely used as an

intermediate in organic synthesis. Due to the limited specific data, researchers and scientists

should exercise caution and refer to safety information for structurally related compounds, such

as other nitrobromobenzenes, when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b090021#1-bromo-4-isobutyl-2-nitrobenzene-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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